Cas no 1798746-75-4 (1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride)

• Product Name: 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride
• CAS No: 1798746-75-4
• MF: C₁₃H₁₇ClF₃NO
• MW: 295.728393316269
• CID: 5191692
• PubChem ID: 75481216
• Update Time: 2025-05-19

1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride

• Inchi： 1S/C13H16F3NO.ClH/c14-13(15,16)12-4-2-1-3-10(12)9-17-7-5-11(18)6-8-17;/h1-4,11,18H,5-9H2;1H
• InChI Key： XXONZHYRNPJSGT-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)CC1)C1C=CC=CC=1C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride

1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol Hydrochloride: An Overview

1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride (CAS No. 1798746-75-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TMPMP-HCl, is a derivative of piperidine and features a trifluoromethyl group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride consists of a piperidine ring with a hydroxyl group at the 4-position and a benzyl substituent carrying a trifluoromethyl group. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents. The hydrochloride salt form ensures better solubility and stability in aqueous environments, which is crucial for pharmaceutical formulations.

Recent studies have highlighted the potential of TMPMP-HCl in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. This finding positions TMPMP-HCl as a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride has shown potential in neuropharmacology. A study published in the European Journal of Pharmacology (2022) reported that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. These findings suggest that TMPMP-HCl could be further explored for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of TMPMP-HCl have also been extensively studied. Research conducted by a team at the University of California, San Francisco (UCSF) revealed that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug candidates. The compound's metabolic stability was assessed using human liver microsomes, and it was found to be resistant to rapid metabolism, thereby maintaining its therapeutic efficacy over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of TMPMP-HCl in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-{[2-(Trifluoromethyl)phenyl]methyl}piperidin-4-ol hydrochloride (CAS No. 1798746-75-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammation, neurodegeneration, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential in improving human health.